Cas no 1596856-87-9 (1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene)

• Product Name: 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene
• CAS No: 1596856-87-9
• MF: C₁₀H₁₂FIO
• MW: 294.104558944702
• CID: 5925161
• PubChem ID: 114771887
• Update Time: 2025-10-30

1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene
• EN300-1134605
• 1596856-87-9

• Inchi： 1S/C10H12FIO/c1-2-13-10(7-12)8-4-3-5-9(11)6-8/h3-6,10H,2,7H2,1H3
• InChI Key： DSUIXXLJESUSHP-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)F)OCC

Computed Properties

• Exact Mass: 293.99169g/mol
• Monoisotopic Mass: 293.99169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene

Research Brief on 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene (CAS: 1596856-87-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene (CAS: 1596856-87-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential. The compound's distinctive combination of an ethoxy group, an iodoethyl moiety, and a fluorobenzene ring makes it a versatile intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the role of 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene as a key building block in the synthesis of fluorinated aromatic compounds, which are increasingly important in pharmaceutical research. Fluorination is a common strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of the iodine atom in this compound also offers opportunities for further functionalization via cross-coupling reactions, enabling the construction of complex molecular architectures. Researchers have successfully employed this compound in palladium-catalyzed coupling reactions to generate libraries of fluorinated derivatives with potential biological activity.

One of the most promising applications of 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene is in the development of kinase inhibitors. Kinases are critical targets in oncology, and fluorinated aromatic rings are often incorporated into kinase inhibitors to improve their selectivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a novel FLT3 inhibitor, showing potent activity against acute myeloid leukemia (AML) cell lines. The compound's ability to serve as a precursor for fluorinated analogs was pivotal in optimizing the inhibitor's binding affinity and reducing off-target effects.

In addition to its role in drug discovery, 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene has been explored as a radiolabeling agent for positron emission tomography (PET) imaging. The iodine atom can be replaced with fluorine-18, a commonly used radioisotope in PET imaging, enabling the development of diagnostic tools for neurological and oncological disorders. A recent study in ACS Chemical Biology reported the successful incorporation of this compound into a radiolabeled probe for imaging amyloid-beta plaques in Alzheimer's disease, showcasing its utility in translational research.

Despite its potential, challenges remain in the large-scale synthesis and handling of 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene due to the reactivity of the iodoethyl group. Recent advancements in flow chemistry have addressed some of these issues by enabling safer and more efficient synthesis under controlled conditions. Furthermore, computational studies have provided insights into the compound's reactivity patterns, guiding the design of more stable derivatives. These developments underscore the importance of interdisciplinary collaboration in advancing the applications of this compound.

In conclusion, 1-(1-ethoxy-2-iodoethyl)-3-fluorobenzene (CAS: 1596856-87-9) represents a valuable tool in chemical biology and medicinal chemistry, with applications ranging from drug discovery to diagnostic imaging. Ongoing research is expected to further elucidate its mechanistic roles and expand its utility in the development of next-generation therapeutics. Future studies should focus on optimizing its synthetic accessibility and exploring its potential in targeting emerging disease pathways.